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Compound Name: Venetoclax N-oxide

Cat. No.: B11930834 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Venetoclax is a potent and selective B-cell lymphoma 2 (BCL-2) inhibitor used in the treatment

of various hematological malignancies.[1] During its synthesis, storage, and metabolism,

Venetoclax can undergo oxidation to form various byproducts. One such product is the

Venetoclax N-oxide, where an oxygen atom is added to one of the nitrogen atoms of the

piperazine ring. This document provides detailed protocols for the synthesis, purification, and

characterization of Venetoclax N-oxide, a crucial impurity for reference in drug development

and quality control. While Venetoclax is primarily metabolized in the liver by CYP3A4 to its

major metabolite M27, the N-oxide is considered a potential impurity and has been identified in

forced degradation studies.[2][3]

Chemical Reaction and Mechanism
The oxidation of Venetoclax to its N-oxide can be achieved using various oxidizing agents,

such as meta-chloroperoxybenzoic acid (m-CPBA) or hydrogen peroxide. The reaction involves

the direct oxidation of the tertiary amine in the piperazine ring to form the corresponding N-

oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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